Cas no 2171431-62-0 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• CAS No: 2171431-62-0
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 5817767
• PubChem ID: 165553822
• Update Time: 2025-05-24

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxypropanoic acid
• 2171431-62-0
• EN300-1549125

• Inchi： 1S/C22H24N2O6/c1-13(10-20(26)23-11-19(25)21(27)28)24-22(29)30-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19,25H,10-12H2,1H3,(H,23,26)(H,24,29)(H,27,28)/t13-,19?/m1/s1
• InChI Key： TXUOMMJYRPSLLZ-BSOCMFCZSA-N
• SMILES： O(C(N[C@H](C)CC(NCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid

Comprehensive Overview of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS No. 2171431-62-0)

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid (CAS No. 2171431-62-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique hydroxypropanoic acid backbone coupled with an Fmoc-aminobutanamido moiety, making it a critical building block for designing bioactive peptides and drug candidates. Its structural complexity and chiral center (3R configuration) contribute to its high demand in asymmetric synthesis and medicinal chemistry.

In recent years, the interest in Fmoc-protected compounds like 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid has surged due to their role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-amino acid applications" or "peptide coupling reagents" to optimize synthetic protocols. This compound’s hydrophilic properties and stereochemical purity also align with trends in targeted drug delivery and bioconjugation, addressing challenges in cancer therapeutics and enzyme inhibitors.

The CAS No. 2171431-62-0 is particularly notable for its compatibility with automated peptide synthesizers, a topic gaining traction in forums discussing "high-throughput peptide production." Its Fmoc group ensures mild deprotection conditions, reducing side reactions—a key advantage over older Boc-based strategies. Additionally, the compound’s 2-hydroxypropanoic acid segment enhances solubility, a feature highlighted in searches like "water-soluble peptide design."

From a structural-activity relationship (SAR) perspective, the 3R stereocenter in 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid influences binding affinity in GPCR-targeted drugs, a hot topic in neuropharmacology. Queries such as "chiral amino acids in drug discovery" reflect this trend. The compound’s carboxylic acid terminus further allows crosslinking with amines, enabling applications in biomaterials and hydrogel fabrication.

Quality control of CAS No. 2171431-62-0 involves rigorous HPLC and mass spectrometry analyses, addressing concerns about "peptide purity standards." Its stability under ambient storage conditions (unlike some thiol-containing analogs) makes it a preferred choice for labs focusing on "green chemistry principles." Furthermore, its scalable synthesis supports industrial interest in "cost-effective peptide APIs."

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxypropanoic acid exemplifies innovation in peptide chemistry, bridging gaps between academic research and commercial applications. Its multifaceted utility ensures relevance in evolving fields like precision medicine and biodegradable polymers, answering pressing questions in "next-generation therapeutics" and "sustainable biomaterials."